Imidazo[1,2-a]pyridin-7-ol

• IUPAC Name: 1H-imidazo[1,2-a]pyridin-7-one
• InChI: InChI=1S/C7H6N2O/c10-6-1-3-9-4-2-8-7(9)5-6/h1-5,8H
• InChI Key: DMFQJHYMRLHGLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=CNC2=CC1=O
• Molecular Formula: C7H6N2O
• DSSTOX Substance ID: DTXSID20650763
• Molecular Weight: 134.14 g/mol
• CAS RN: 896139-85-8

Description

Imidazo[1,2-a]pyridin-7-ol is a type of fused bicyclic heterocycle that is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. It is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridin-7-ol has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation has also been developed.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridin-7-ol has been investigated using density functional theory-based chemical reactivity parameters. The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) were obtained by the B3LYP/6-311G++(d,p) level of theory.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridin-7-ol can be functionalized through various radical reactions. These reactions are facilitated by transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Physical And Chemical Properties Analysis

Imidazo[1,2-a]pyridin-7-ol is a white to pale-yellow to yellow-brown solid. It has a molecular weight of 134.14. It is typically stored at room temperature.

Scientific Research Applications

Optoelectronic Devices

. These compounds can be utilized in the development of organic light-emitting diodes (OLEDs), where they act as emitters or host materials. Their ability to emit light upon electrical excitation is crucial for the performance of OLEDs used in displays and lighting.

Sensors

. They can be incorporated into chemical sensors to detect gases, ions, or organic molecules. Their sensitivity to environmental changes is beneficial for real-time monitoring and detection systems.

Anticancer Agents

. These compounds have been evaluated against breast cancer cells, showing promising antiproliferative effects. The derivatives can induce apoptosis or inhibit cell growth, making them valuable for cancer research and drug development.

Confocal Microscopy and Imaging

. They can be used to label biological samples, allowing for the visualization of cellular structures and processes with high resolution. This application is significant for medical diagnostics and biological research.

Pharmaceutical Industry

. They are found in drugs with various therapeutic effects, such as antiviral, antibacterial, antimicrobial, and anti-inflammatory properties. The versatility of this scaffold makes it a valuable target for drug discovery and development.

Material Science

. Their stability and electronic properties are advantageous for developing advanced materials with specific functionalities, such as conductive polymers or nanomaterials.

Safety And Hazards

Imidazo[1,2-a]pyridin-7-ol is classified under GHS07. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection.

Future Directions

Imidazo[1,2-a]pyridin-7-ol and its derivatives have great potential in several research areas, from materials science to the pharmaceutical field. Many promising innovations have been reported in different technological applications, such as optoelectronic devices, sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging.